Cas no 87823-43-6 (9H-Fluorene, 1-methyl-9-(phenylmethyl)-)
87823-43-6 structure
Product Name:9H-Fluorene, 1-methyl-9-(phenylmethyl)-
CAS No:87823-43-6
MF:C21H18
MW:270.367625713348
CID:651957
PubChem ID:15584368
Update Time:2025-04-19
9H-Fluorene, 1-methyl-9-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene, 1-methyl-9-(phenylmethyl)-
- 9-benzyl-1-methyl-9H-fluorene
- DTXSID10574984
- 87823-43-6
-
- Inchi: 1S/C21H18/c1-15-8-7-13-19-17-11-5-6-12-18(17)20(21(15)19)14-16-9-3-2-4-10-16/h2-13,20H,14H2,1H3
- InChI Key: BFEBULPQQZITDP-UHFFFAOYSA-N
- SMILES: C1(CC2C=CC=CC=2)C2C=CC=CC=2C2=CC=CC(C)=C12
Computed Properties
- Exact Mass: 270.140850574g/mol
- Monoisotopic Mass: 270.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 0Ų
9H-Fluorene, 1-methyl-9-(phenylmethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
87823-43-6 (9H-Fluorene, 1-methyl-9-(phenylmethyl)-) Related Products
- 201807-75-2(Poly(9,9-dihexylfluorenyl-2,7-diyl))
- 3952-42-9(9-N-Butylfluorene)
- 123863-99-0(9,9-Di-N-octylfluorene)
- 2294-82-8(9-Ethylfluorene)
- 1530-12-7(9,9'-Bifluorenyl)
- 4037-45-0(9-Propylfluorene)
- 1572-46-9(9-Benzylfluorene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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